4-[(4-Trifluoromethyl)phenyl]-1-butene 4-[(4-Trifluoromethyl)phenyl]-1-butene
Brand Name: Vulcanchem
CAS No.: 113170-92-6
VCID: VC20881768
InChI: InChI=1S/C11H11F3/c1-2-3-4-9-5-7-10(8-6-9)11(12,13)14/h2,5-8H,1,3-4H2
SMILES: C=CCCC1=CC=C(C=C1)C(F)(F)F
Molecular Formula: C11H11F3
Molecular Weight: 200.2 g/mol

4-[(4-Trifluoromethyl)phenyl]-1-butene

CAS No.: 113170-92-6

Cat. No.: VC20881768

Molecular Formula: C11H11F3

Molecular Weight: 200.2 g/mol

* For research use only. Not for human or veterinary use.

4-[(4-Trifluoromethyl)phenyl]-1-butene - 113170-92-6

Specification

CAS No. 113170-92-6
Molecular Formula C11H11F3
Molecular Weight 200.2 g/mol
IUPAC Name 1-but-3-enyl-4-(trifluoromethyl)benzene
Standard InChI InChI=1S/C11H11F3/c1-2-3-4-9-5-7-10(8-6-9)11(12,13)14/h2,5-8H,1,3-4H2
Standard InChI Key WLTJXTKMSCNQRQ-UHFFFAOYSA-N
SMILES C=CCCC1=CC=C(C=C1)C(F)(F)F
Canonical SMILES C=CCCC1=CC=C(C=C1)C(F)(F)F

Introduction

4-[(4-Trifluoromethyl)phenyl]-1-butene is a synthetic organic compound characterized by its molecular formula C11H11F3 and molecular weight of approximately 200.2 g/mol . This compound features a butene backbone linked to a phenyl ring, which is further substituted with a trifluoromethyl group at the para position. The presence of the trifluoromethyl group significantly influences the compound's chemical and physical properties, enhancing its lipophilicity and potentially affecting its biological activity.

Synthesis Methods

While specific synthesis methods for 4-[(4-Trifluoromethyl)phenyl]-1-butene are not detailed in the available literature, compounds with similar structures often involve reactions such as the Heck coupling or Suzuki coupling to form the carbon-carbon bond between the phenyl ring and the butene chain. These methods typically require palladium catalysts and appropriate ligands to facilitate the reaction.

Applications and Potential Uses

The presence of the trifluoromethyl group in organic compounds often enhances their metabolic stability and bioavailability, making them candidates for drug development. Although specific applications of 4-[(4-Trifluoromethyl)phenyl]-1-butene are not well-documented, compounds with similar structures have been explored for their potential anti-inflammatory and anticancer properties. The lipophilic nature of these compounds can facilitate interactions with biological targets, such as enzymes and receptors, potentially influencing drug metabolism.

Suppliers and Availability

4-[(4-Trifluoromethyl)phenyl]-1-butene is available from several chemical suppliers globally, including companies in India, China, the United States, and the United Kingdom . These suppliers offer a range of chemical products, including this compound, which can be inquired about for research or industrial purposes.

SupplierLocationProduct ListAdvantage
CHEMSWORTHIndia670030
J & K SCIENTIFIC LTD.China9681576
Matrix ScientificUSA663280
Rieke Metals, Inc.USA650969
Fluorochem LtdUK637565

Safety and Handling

While specific safety data sheets for 4-[(4-Trifluoromethyl)phenyl]-1-butene are not detailed here, handling organic compounds with fluorinated groups generally requires caution due to their potential toxicity and environmental impact. It is advisable to consult a safety data sheet (SDS) for detailed handling instructions and safety precautions .

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